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Compound of Interest

Compound Name: Dodecane, 3-ethyl

Cat. No.: B14626092 Get Quote

Chemical Identity and Physical Properties
3-Ethyldodecane is a branched-chain alkane with the molecular formula C14H30.[1][2][3][4]

Understanding its physical properties is crucial for safe handling and for predicting its

environmental fate and physiological interactions.
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Property Value Source

IUPAC Name 3-ethyldodecane [1][2]

CAS Number 57297-82-2 [1]

Molecular Formula C14H30 [1][2][3][4]

Molecular Weight 198.39 g/mol [1][2][3]

Physical State Liquid [5]

Appearance Colorless [5]

Boiling Point 170 - 195 °C / 338 - 383 °F [5]

Flash Point 71 °C (for n-dodecane) [6][7]

Auto-ignition Temp. 200 °C (for n-dodecane) [6][7]

Density
0.75 g/cm³ at 20 °C (for n-

dodecane)
[7]

Water Solubility Insoluble / Not miscible [7][8]

Vapor Pressure
1.3 hPa at 48 °C (for n-

dodecane)
[7]

Health Hazard Assessment
The primary health hazard associated with 3-ethyldodecane, like other similar hydrocarbons, is

aspiration toxicity.[6][9][10]

GHS Classification and Hazard Statements
The substance is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Aspiration Hazard,

Category 1
alt text Danger

H304: May be fatal if

swallowed and enters

airways.[6][9][10]

Flammable liquids,

Category 4
(No Pictogram) Warning

H227: Combustible

liquid.[9]

Other Potential Hazards:

EUH066: Repeated exposure may cause skin dryness or cracking.[5][6]

Toxicological Data (Based on n-Dodecane)
No specific LD50/LC50 values for 3-ethyldodecane were found. The following data for n-

dodecane (CAS: 112-40-3) provide an estimate of its low acute toxicity via oral and dermal

routes. The primary danger remains aspiration.

Endpoint Value Species Test Guideline Source

Acute Oral

Toxicity (LD50)
>5,000 mg/kg Rat OECD 401 [6]

Acute Dermal

Toxicity (LD50)
>5,000 mg/kg Rabbit OECD 402 [6]

Skin Corrosion/Irritation: Not classified as an irritant based on available data.[6]

Serious Eye Damage/Irritation: Not classified as an irritant based on available data.[6]

Respiratory or Skin Sensitisation: Not classified as a sensitiser based on available data.[6]

Germ Cell Mutagenicity: Not classified based on available data.[6]

Carcinogenicity: Not classified based on available data.[6]

Reproductive Toxicity: Not classified based on available data.[6]
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Experimental Protocols for Toxicity Assessment
To generate definitive health and safety data for 3-ethyldodecane, standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD), would be employed.

Acute Oral Toxicity (Ref: OECD Test Guideline 401/423)
This test provides information on health hazards likely to arise from a single, short-term oral

exposure to a substance.

Principle: A group of rodents (typically rats) is administered the test substance by gavage in

a single dose. The animals are observed for a period of 14 days for signs of toxicity and

mortality.

Methodology:

Animal Selection: Healthy, young adult rats of a common laboratory strain are used.

Dose Administration: The substance is administered using a stomach tube. For a

substance like 3-ethyldodecane with expected low toxicity, a limit test at 2000 or 5000

mg/kg body weight may be performed.

Observation: Animals are observed for mortality, body weight changes, and clinical signs

of toxicity (e.g., changes in skin, fur, eyes, and behavior) immediately after dosing and

periodically over 14 days.

Necropsy: All animals (including those that die during the test) are subjected to a gross

necropsy at the end of the observation period.

Endpoint: The LD50 (the statistically estimated dose that causes death in 50% of the test

animals) is determined.

Acute Dermal Toxicity (Ref: OECD Test Guideline 402)
This protocol assesses the potential for a substance to cause toxicity from a single, short-term

dermal exposure.
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Principle: The substance is applied to a shaved area of the skin of a group of animals

(typically rats or rabbits) and held in contact for 24 hours.

Methodology:

Animal Preparation: Approximately 24 hours before the test, the fur is removed from the

dorsal area of the trunk of the test animals.

Application: The test substance is applied uniformly over an area that is approximately

10% of the total body surface area. The area is then covered with a porous gauze

dressing.

Exposure: The dressing and substance are removed after 24 hours.

Observation: Animals are observed for 14 days for signs of toxicity and mortality.

Endpoint: The dermal LD50 is calculated.
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Phase 1: Preparation

Phase 2: Execution

Phase 3: Analysis & Reporting

Substance Characterization
(Purity, Identity)

Select Test Protocol
(e.g., OECD 401, 402)

Acclimate Test Animals
(Rodents)

Administer Substance
(Single Dose)

14-Day Observation Period
(Record Clinical Signs, Weight)

Gross Necropsy

Analyze Mortality Data

Calculate LD50 Value

Final Report

Click to download full resolution via product page

Caption: General workflow for acute toxicity testing.
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Biological Effects and Potential Mechanisms
Aspiration Toxicity
The most significant health effect is aspiration pneumonitis. Due to its low viscosity and surface

tension, if the liquid is ingested and then vomited, it can be easily drawn into the lungs. This

can cause severe inflammation, pulmonary edema, and hemorrhage, which can be fatal.[6][9]

[10]
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Caption: Logical pathway of the aspiration hazard.

Skin Effects
3-Ethyldodecane is a non-polar solvent. Prolonged or repeated skin contact can defat the skin

by dissolving the natural protective oils.[6] This can lead to dryness, cracking, and potential
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dermatitis.

Signaling Pathways
There is no specific information in the scientific literature detailing the interaction of 3-

ethyldodecane with specific biological signaling pathways. The primary mechanism of toxicity

for simple hydrocarbons is generally considered to be biophysical (e.g., disruption of cell

membranes) rather than interaction with specific receptor-mediated pathways.

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical, especially in cases of ingestion.

Ingestion: Do NOT induce vomiting.[6][9][10] Immediately call a poison control center or

doctor.[6][9][10] If vomiting occurs naturally, the victim should lean forward to prevent

aspiration into the lungs.

Inhalation: Move the person to fresh air.[6] If symptoms occur, consult a doctor.

Skin Contact: The product is not considered a skin irritant.[6] However, it is good practice to

wash the affected area with soap and water. Repeated exposure may cause skin dryness.[6]

Eye Contact: Rinse the opened eye for several minutes under running water.[6]

Route of Exposure

Immediate Action

Exposure Occurs

Ingestion Inhalation Skin Contact Eye Contact

DO NOT induce vomiting.
Call Poison Center/Doctor IMMEDIATELY. Move to Fresh Air. Wash with Soap & Water. Rinse with Water.

Click to download full resolution via product page
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Caption: First aid procedures for exposure.

Conclusion
The health and safety profile of 3-ethyldodecane is dominated by the risk of aspiration toxicity,

which can be fatal if the substance is swallowed and enters the airways. While acute oral and

dermal toxicity are low, repeated skin contact may cause dryness or cracking. Currently, there

is a lack of specific toxicological studies for 3-ethyldodecane, with safety assessments relying

on data from n-dodecane and other isomers. Further research is warranted to fully characterize

the specific toxicological properties of this branched-chain alkane. Professionals in research

and drug development should handle this substance with appropriate engineering controls and

personal protective equipment to mitigate the risks, particularly preventing ingestion and

inhalation of mists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Health and safety data for 3-ethyldodecane].
BenchChem, [2025]. [Online PDF]. Available at:
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ethyldodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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